1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C21H28N2O3/c1-4-26-19-10-6-5-9-18(19)23-14-12-22(13-15-23)16-17-8-7-11-20(24-2)21(17)25-3/h5-11H,4,12-16H2,1-3H3
• InChI Key: VSBTYOLMXRIGMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine, also known as GBR 12909, is a chemical compound that belongs to the piperazine family. It is a potent and selective dopamine reuptake inhibitor, which means it can increase the concentration of dopamine in the brain. GBR 12909 has been extensively studied for its potential therapeutic applications, particularly in the treatment of Parkinson's disease and drug addiction.

Scientific Research Applications

1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 has been studied for its potential therapeutic applications in several areas, including Parkinson's disease, drug addiction, and attention deficit hyperactivity disorder (ADHD). In Parkinson's disease, 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 can increase the concentration of dopamine in the brain, which can improve motor function. In drug addiction, 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 can reduce the rewarding effects of drugs of abuse, which may help prevent relapse. In ADHD, 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 can improve attention and impulse control.

Mechanism of Action

1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 works by blocking the reuptake of dopamine, which is a neurotransmitter that is involved in reward, motivation, and motor function. By blocking the reuptake of dopamine, 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 can increase the concentration of dopamine in the brain, which can enhance its effects. 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 is selective for the dopamine transporter, which means it does not affect other neurotransmitters.
Biochemical and Physiological Effects
1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 has several biochemical and physiological effects. It can increase the concentration of dopamine in the brain, which can enhance reward, motivation, and motor function. 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 can also increase the release of dopamine in certain brain regions, such as the nucleus accumbens and striatum. 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 can also increase the expression of dopamine receptors in the brain, which can enhance the effects of dopamine.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective dopamine reuptake inhibitor, which means it can be used to study the role of dopamine in various physiological and pathological conditions. Another advantage is that it has been extensively studied, which means there is a wealth of information available on its pharmacology and pharmacokinetics. One limitation is that it can be toxic at high doses, which means it must be used with caution. Another limitation is that it is not selective for the dopamine transporter, which means it may affect other neurotransmitters at high doses.

Future Directions

There are several future directions for research on 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909. One direction is to study its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and schizophrenia. Another direction is to develop more selective dopamine reuptake inhibitors that have fewer side effects and greater efficacy. Another direction is to study the long-term effects of 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 on the brain, particularly in terms of its effects on dopamine receptor expression and function. Finally, another direction is to study the interactions between 1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 and other neurotransmitter systems, such as the serotonin and norepinephrine systems.

Synthesis Methods

1-(2,3-dimethoxybenzyl)-4-(2-ethoxyphenyl)piperazine 12909 can be synthesized by several methods, including the reaction of 1-(2,3-dimethoxyphenyl)propan-2-amine with 2-ethoxybenzylchloride in the presence of a base, or the reaction of 1-(2,3-dimethoxyphenyl)propan-2-amine with 1-(2-ethoxyphenyl)piperazine in the presence of a reducing agent. The purity of the compound can be improved by recrystallization or column chromatography.